(2R,3R)-N-[(5-chloropyridin-3-yl)methyl]-2-(1-ethylimidazol-2-yl)oxan-3-amine

• IUPAC Name: (2R,3R)-N-[(5-chloropyridin-3-yl)methyl]-2-(1-ethylimidazol-2-yl)oxan-3-amine
• InChI: InChI=1S/C16H21ClN4O/c1-2-21-6-5-19-16(21)15-14(4-3-7-22-15)20-10-12-8-13(17)11-18-9-12/h5-6,8-9,11,14-15,20H,2-4,7,10H2,1H3/t14-,15-/m1/s1
• InChI Key: AEZPGPNARJPHMT-HUUCEWRRSA-N
• Canonical SMILES: CCN1C=CN=C1C2C(CCCO2)NCC3=CC(=CN=C3)Cl
• Isomeric SMILES: CCN1C=CN=C1[C@H]2[C@@H](CCCO2)NCC3=CC(=CN=C3)Cl
• Molecular Formula: C16H21ClN4O
• Molecular Weight: 320.82 g/mol

Description

(2R,3R)-N-[(5-chloropyridin-3-yl)methyl]-2-(1-ethylimidazol-2-yl)oxan-3-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

(2R,3R)-N-[(5-chloropyridin-3-yl)methyl]-2-(1-ethylimidazol-2-yl)oxan-3-amine has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit potent inhibitory activity against various enzymes such as protein kinases and phosphodiesterases, which are involved in various diseases such as cancer, inflammation, and neurological disorders. Additionally, this compound has shown promising results in the treatment of malaria and tuberculosis.

Mechanism of Action

The mechanism of action of (2R,3R)-N-[(5-chloropyridin-3-yl)methyl]-2-(1-ethylimidazol-2-yl)oxan-3-amine involves the inhibition of enzymes such as protein kinases and phosphodiesterases. This leads to the disruption of various signaling pathways involved in disease progression, ultimately leading to the inhibition of disease development.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the specific enzyme that it inhibits. For example, inhibition of protein kinases can lead to the suppression of cell growth and proliferation, while inhibition of phosphodiesterases can lead to the relaxation of smooth muscles and vasodilation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (2R,3R)-N-[(5-chloropyridin-3-yl)methyl]-2-(1-ethylimidazol-2-yl)oxan-3-amine in lab experiments is its potent inhibitory activity against various enzymes. This makes it a valuable tool for studying the role of these enzymes in disease development. However, one limitation is the potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of (2R,3R)-N-[(5-chloropyridin-3-yl)methyl]-2-(1-ethylimidazol-2-yl)oxan-3-amine in scientific research. One direction is the development of more potent and selective inhibitors of specific enzymes. Another direction is the exploration of novel therapeutic applications for this compound, such as in the treatment of other infectious diseases or neurological disorders. Additionally, the use of this compound in combination with other drugs could lead to synergistic effects and improved treatment outcomes.

Synthesis Methods

The synthesis method of (2R,3R)-N-[(5-chloropyridin-3-yl)methyl]-2-(1-ethylimidazol-2-yl)oxan-3-amine involves the reaction of 2-(1-ethylimidazol-2-yl)oxirane with 5-chloro-3-formylpyridine in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with an amine to yield the final compound.